Bis-[N-(salicylidene)-2,4,6-trifluoroaniline]-nickel(II), also known as Ni(salophen), is a coordination compound consisting of nickel, salophen, and anionic ligands. Salicylidene-2,4,6-trifluoroaniline is a widely used Schiff base ligand. Ni(salophen) has been found to exhibit a variety of functional properties, including catalytic activity, fluorescence, and sensing capacity. This compound is known for its remarkable stability, which makes it a versatile tool for research in molecular chemistry, materials science, and nanotechnology.